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Compound of Interest

Compound Name: 1-BROMONONANE-D19

Cat. No.: B1148699

An In-depth Technical Guide to the Physical Characteristics of 1-BROMONONANE-D19

Introduction

1-Bromononane-D19 is the fully deuterated isotopologue of 1-bromononane. As a stable
isotope-labeled compound, it serves as a valuable tool in various scientific disciplines,
particularly in tracer studies for metabolic and pharmacokinetic analysis, and as a contrast
agent in neutron scattering experiments.[1][2] The substitution of protium (*H) with deuterium
(3H or D) imparts a greater mass and a stronger carbon-deuterium (C-D) bond compared to the
carbon-hydrogen (C-H) bond. These differences can lead to greater metabolic stability and
subtle but measurable changes in physical properties.[2][3] This document provides a
comprehensive overview of the known physical characteristics of 1-Bromononane-D19,
general experimental protocols for its characterization, and logical workflows relevant to its
synthesis and analysis.

Physicochemical Properties

The definitive physical properties of 1-Bromononane-D19 are not extensively documented in
publicly available literature. However, key identifiers and properties have been reported. For
properties such as boiling point, melting point, and density, data from its non-deuterated
counterpart, 1-Bromononane, are provided as a close approximation. It is important to note that
deuterated compounds typically exhibit slight variations in these values compared to their
protium analogues.
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Table 1: Summary of Physical and Chemical Data for 1-Bromononane-D19 and its Non-
Deuterated Analogue

1-Bromononane (Non-

Property 1-Bromononane-D19

Deuterated Analogue)
CAS Number 1219805-90-9[4][5] 693-58-3[5][6]
Chemical Formula CoD19Br[4] CoH19Br[6][7]
Molecular Weight 226.27 g/mol [4] 207.15 g/mol [7]

o Clear, colorless to pale yellow

Appearance Neat Liquid[4] o

liquid[6][8]1[9]

- . o 201 °C (at 760 Torr)[8]; 94.5-95

Boiling Point Not explicitly reported.

°C (at 11 Torn)[10]
Melting Point Not explicitly reported. -29 °C[8][10]
Density Not explicitly reported. 1.4533 g/cm3[10]
Refractive Index Not explicitly reported. 1.4530-1.4560 (@ 20°C)[9]

o Not explicitly reported;
Solubility in Water ) Insoluble[6][8]
expected to be insoluble.

Purity >98 atom % DI[5] >98.5% (GC)[9]

[2H]C([2H])([2H])C([2H])
([ZHDC([2H])([2HD)C([2H])
SMILES ([2ZHDC(2HD(2HDC([2H]) CCccccececeesr|7]
([ZHDC([2H])([2HD)C([2H])
([ZHDC([2H])([2HD) B [4][5]

AYMUQTNXKPEMLM- AYMUQTNXKPEMLM-

InChl Ke
Y KIJKOTCYSA-N[4] UHFFFAOYSA-N[7]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1-
Bromononane-D19 are not readily available. However, standard methodologies for
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characterizing liquid organic compounds would be employed. The level of deuteration is
typically confirmed using mass spectrometry and Nuclear Magnetic Resonance (NMR)
spectroscopy.

General Protocol for Determination of Deuteration Level

e Mass Spectrometry (MS):
o Objective: To determine the molecular weight and the isotopic distribution of the sample.

o Methodology: A sample of 1-Bromononane-D19 is ionized, typically using electrospray
ionization (ESI) or electron ionization (El). The mass-to-charge ratio (m/z) of the resulting
ions is analyzed.

o Analysis: The percentage of deuteration is calculated by analyzing the isotope distribution
of the molecular ion peak.[11][12] The relative intensities of the peaks corresponding to
different numbers of deuterium atoms (isotopologues) are used to calculate the overall
deuteration level.[12]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
o Obijective: To confirm the positions and extent of deuteration.
o Methodology:

= H-NMR: A proton NMR spectrum is acquired. The absence or significant reduction of
signals in the regions corresponding to the nonyl chain protons confirms successful H/D
exchange. Residual proton signals can be used to quantify the remaining *H content.

» 2H-NMR: A deuterium NMR spectrum is acquired to confirm the presence of deuterium
at the expected positions on the carbon skeleton.

o Analysis: The deuteration ratio can be estimated by comparing the integrals of residual
proton signals in tH-NMR spectra against a known internal standard.[12]

General Protocol for Physical Property Measurement
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Standard IUPAC methods would be used to determine the physical properties of 1-
Bromononane-D19.

e Boiling Point Determination:

o Methodology: The boiling point can be determined using a distillation apparatus at
atmospheric pressure or under reduced pressure. A small sample is heated, and the
temperature at which the liquid and vapor phases are in equilibrium is recorded.

e Melting Point Determination:

o Methodology: For a substance that is liquid at room temperature, the melting point (or
freezing point) is determined by cooling the sample in a controlled manner. The
temperature at which the first solid crystals appear upon slow cooling is recorded using a

cryostat or a similar apparatus.
o Density Measurement:

o Methodology: The density is measured using a pycnometer or a digital density meter at a
controlled temperature (e.g., 20 °C). The mass of a known volume of the substance is
determined and used to calculate the density.

o Refractive Index Measurement:

o Methodology: An Abbe refractometer is used to measure the refractive index of the liquid
sample at a specified temperature (e.g., 20 °C) and wavelength (typically the sodium D-
line, 589 nm).

Logical and Experimental Workflows

The synthesis and characterization of a deuterated compound like 1-Bromononane-D19
follows a logical progression from starting materials to a fully characterized final product. This
workflow ensures the identity and purity of the isotopically labeled compound.
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General Workflow for Synthesis and Characterization of Deuterated Compounds
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Caption: General workflow for the synthesis and characterization of deuterated compounds.
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This diagram illustrates the typical process, starting from a non-deuterated precursor and
proceeding through deuteration, purification, and comprehensive analysis to yield the final,
well-characterized deuterated product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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